γ-Linolenic Acid Methyl Ester
γ-Linolenic Acid Methyl Ester
Methyl gamma-linolenate is a fatty acid methyl ester obtained from the formal condensation of methanol and gamma-linolenic acid. It has a role as a bacterial metabolite, an apoptosis inducer, an antineoplastic agent and an antibacterial agent. It derives from a gamma-linolenic acid.
Brand Name:
Vulcanchem
CAS No.:
16326-32-2
VCID:
VC0153489
InChI:
InChI=1S/C19H32O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h7-8,10-11,13-14H,3-6,9,12,15-18H2,1-2H3/b8-7-,11-10-,14-13-
SMILES:
CCCCCC=CCC=CCC=CCCCCC(=O)OC
Molecular Formula:
C19H32O2
Molecular Weight:
292.5 g/mol
γ-Linolenic Acid Methyl Ester
CAS No.: 16326-32-2
Reference Standards
VCID: VC0153489
Molecular Formula: C19H32O2
Molecular Weight: 292.5 g/mol
| CAS No. | 16326-32-2 |
|---|---|
| Product Name | γ-Linolenic Acid Methyl Ester |
| Molecular Formula | C19H32O2 |
| Molecular Weight | 292.5 g/mol |
| IUPAC Name | methyl (6Z,9Z,12Z)-octadeca-6,9,12-trienoate |
| Standard InChI | InChI=1S/C19H32O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h7-8,10-11,13-14H,3-6,9,12,15-18H2,1-2H3/b8-7-,11-10-,14-13- |
| Standard InChIKey | JFRWATCOFCPIBM-JPFHKJGASA-N |
| Isomeric SMILES | CCCCC/C=C\C/C=C\C/C=C\CCCCC(=O)OC |
| SMILES | CCCCCC=CCC=CCC=CCCCCC(=O)OC |
| Canonical SMILES | CCCCCC=CCC=CCC=CCCCCC(=O)OC |
| Appearance | Unit:100 mgSolvent:nonePurity:99%Physical liquid |
| Description | Methyl gamma-linolenate is a fatty acid methyl ester obtained from the formal condensation of methanol and gamma-linolenic acid. It has a role as a bacterial metabolite, an apoptosis inducer, an antineoplastic agent and an antibacterial agent. It derives from a gamma-linolenic acid. |
| Synonyms | (6Z,9Z,12Z)-6,9,12-Octadecatrienoic Acid Methyl Ester; (Z,Z,Z)-6,9,12-Octadecatrienoic Acid Methyl Ester; Methyl All-cis-6,9,12-octadecatrienoate; Methyl Octadeca-6,9,12-trienoate; Methyl γ-Linolenate |
| Reference | 1. Y. Huang et al. “Cloning of delta 12- and delta 6-Desaturases from Mortierella alpina and Recombinant Production of gamma-Linolenic Acid inSaccharomyces cerevisiae” Lipids, Vol. 34(7) pp. 649-659, 19992. D. Mills, M. Summers, R. Ward “Gamma Linolenic Acid Attenuates Cardiovascular Responses to Stress in Borderline Hypertensive Rats” Lipids, Vol.20(9) pp. 573-577, 19853. Y. Fan and R. Chapkin “Importance of Dietary gamma-Linolenic Acid in Human Health and Nutrition” The Journal of Nutrition, Vol. 128(9) pp. 1411-1414, 19984. M. Kruger et al. “Calcium, gamma-linolenic acid and eicosapentaenoic acid supplementation in senile osteoporosis” Aging, Vol. 10(5) pp. 385-394, 1998 |
| PubChem Compound | 6439889 |
| Last Modified | Nov 11 2021 |
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